Cas no 57246-71-6 (Pentanimidic acid, methyl ester)

• Product Name: Pentanimidic acid, methyl ester
• CAS No: 57246-71-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 346035
• PubChem ID: 5743466
• Update Time: 2025-04-19

Pentanimidic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanimidic acid, methyl ester
• methyl pentanimidate
• 1-methoxy-pentylidene-amine
• methyl pentanimidoate
• methyl valerimidate
• Pentylimido-methylester
• Valerimidsaeure-methylester
• METHYL PENTANECARBOXIMIDATE
• 57246-71-6
• pentanimidic acid methyl ester
• AKOS017405242
• SCHEMBL7221289
• DTXSID80420883
• DIFSGQKADHEBAI-UHFFFAOYSA-N
• methylpentanimidate

• Inchi： 1S/C6H13NO/c1-3-4-5-6(7)8-2/h7H,3-5H2,1-2H3
• InChI Key： DIFSGQKADHEBAI-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC)=N

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08000
• LogP: 1.90000